![molecular formula C21H21N5O B2993485 4-[4-(4-methoxyphenyl)piperazino]-5H-pyrimido[5,4-b]indole CAS No. 338419-63-9](/img/structure/B2993485.png)
4-[4-(4-methoxyphenyl)piperazino]-5H-pyrimido[5,4-b]indole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-[4-(4-methoxyphenyl)piperazino]-5H-pyrimido[5,4-b]indole” is a chemical compound that can be used for pharmaceutical testing . It is a derivative of piperazine, a class of compounds that show a wide range of biological and pharmaceutical activity .
Synthesis Analysis
The synthesis of piperazine derivatives, such as the compound , has been a focus of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Chemical Reactions Analysis
The chemical reactions involving “this compound” would depend on the specific conditions and reagents used. As a piperazine derivative, it could potentially undergo reactions typical of this class of compounds, such as substitution or ring-opening reactions .Scientific Research Applications
Alpha 1 Adrenoceptor Ligands
Research on pyrimido[5,4-b]indole derivatives, including compounds similar to 4-[4-(4-methoxyphenyl)piperazino]-5H-pyrimido[5,4-b]indole, has highlighted their potential as potent and selective alpha 1 adrenoceptor ligands. These compounds exhibit high affinity for alpha 1 adrenoceptor by displacing [3H]prazosin from rat cortical membranes, suggesting their utility in studies related to vascular resistance and hypertension. The structural modifications of these derivatives have shown significant selectivity over other receptor types, emphasizing their relevance in targeted adrenoceptor research (Russo et al., 1991).
Antitumor Activity
Bis-indole derivatives, including structures incorporating elements similar to the this compound, have demonstrated promising antitumor activities. These compounds have been evaluated through the National Cancer Institute's human cell line screen, with certain derivatives showing significant antitumor efficacy. The synthesis approach linking two indole systems has provided insights into the mechanism of action, including proteasome inhibition and plasma membrane electron transport inhibition, underscoring their potential in cancer therapy research (Andreani et al., 2008).
HIV-1 Reverse Transcriptase Inhibitors
The exploration of bis(heteroaryl)piperazines (BHAPs) has led to the identification of compounds with enhanced potency as non-nucleoside HIV-1 reverse transcriptase inhibitors. This research has included derivatives structurally related to this compound, showcasing the significance of such compounds in the development of novel therapeutic agents against HIV-1. The modification of the lead molecule's structure has been critical in achieving higher potency and selectivity, culminating in clinical evaluation prospects (Romero et al., 1994).
Synthesis and Chemical Development
The synthesis and development processes for compounds structurally similar to this compound have been documented, detailing methodologies for the large-scale production of these chemicals. Such research is instrumental in the pharmaceutical development of new drugs, offering insights into safe, efficient, and cost-effective synthesis routes for potential therapeutic agents (Anderson et al., 1997).
Future Directions
The future directions for research on “4-[4-(4-methoxyphenyl)piperazino]-5H-pyrimido[5,4-b]indole” could include further exploration of its synthesis, investigation of its biological activity, and development of pharmaceutical applications. Given the wide range of biological activities exhibited by piperazine derivatives, this compound could potentially be a valuable target for future research .
Properties
IUPAC Name |
4-[4-(4-methoxyphenyl)piperazin-1-yl]-5H-pyrimido[5,4-b]indole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5O/c1-27-16-8-6-15(7-9-16)25-10-12-26(13-11-25)21-20-19(22-14-23-21)17-4-2-3-5-18(17)24-20/h2-9,14,24H,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFTVZXRUGJNGFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C3=NC=NC4=C3NC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.